Cas no 88203-18-3 ( )
structure
Product Name:
CAS No:88203-18-3
MF:C11H9Cl3N2S
MW:307.626558065414
CID:992981
PubChem ID:342175
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(dichloromethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
- NSC377825
- DTXSID80321563
- 88203-18-3
- NSC 377825
- AKOS005853292
- NSC-377825
-
-
- Inchi： 1S/C11H9Cl3N2S/c12-8(13)10-15-9(14)7-5-3-1-2-4-6(5)17-11(7)16-10/h8H,1-4H2
- InChI Key： VUTCRKCUTLDMTC-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(C(Cl)Cl)=N1)SC1CCCCC=12
Computed Properties
- Exact Mass: 305.955203g/mol
- Monoisotopic Mass: 305.955203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 54Ų
Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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